Cas no 194783-92-1 (Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]-)

• Product Name: Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]-
• CAS No: 194783-92-1
• MF: C₂₄H₄₂N₂O₃S
• MW: 438.667
• CID: 3864472
• Update Time: 2025-07-16

Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]-

Additional information on Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]-

Comprehensive Overview of Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- (CAS No. 194783-92-1)

Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- (CAS No. 194783-92-1) is a specialized organic compound that has garnered significant attention in the fields of material science, surfactants, and specialty chemicals. With its unique molecular structure, this compound exhibits properties that make it valuable for applications ranging from industrial formulations to advanced research. The hexadecylamino and sulfonyl functional groups contribute to its amphiphilic nature, enabling it to act as an effective surfactant or emulsifier in various systems.

In recent years, the demand for high-performance surfactants has surged, driven by industries such as cosmetics, agrochemicals, and coatings. Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- stands out due to its ability to enhance solubility and stability in formulations. Researchers and formulators often search for terms like "long-chain acetamide derivatives" or "sulfonamide-based surfactants", reflecting the growing interest in this compound's potential. Its compatibility with both polar and non-polar solvents makes it a versatile candidate for innovative solutions.

The synthesis of Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- involves a multi-step process, typically starting with the sulfonation of phenyl derivatives followed by amidation. This method ensures high purity and yield, which are critical for industrial applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify its structural integrity. The compound's CAS No. 194783-92-1 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance.

One of the trending topics in the chemical industry is the development of eco-friendly and biodegradable surfactants. While Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- is not inherently biodegradable, its derivatives are being explored for greener alternatives. Searches like "sustainable sulfonamide surfactants" or "environmentally friendly acetamide compounds" highlight this shift in focus. Companies are investing in R&D to modify its structure while retaining its performance benefits.

In the pharmaceutical sector, Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- has shown promise as an intermediate in drug synthesis. Its sulfonyl group is particularly valuable for creating sulfonamide-based drugs, which are known for their antibacterial and anti-inflammatory properties. Researchers are investigating its potential in targeted drug delivery systems, leveraging its amphiphilic nature to improve bioavailability.

From a commercial perspective, the global market for specialty chemicals like Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- is projected to grow steadily. Factors such as increasing demand for high-performance additives and advancements in chemical synthesis technologies are driving this trend. Keywords such as "buy acetamide sulfonamide" or "suppliers of CAS 194783-92-1" are frequently searched by procurement specialists and researchers alike.

In conclusion, Acetamide, N-[4-[(hexadecylamino)sulfonyl]phenyl]- (CAS No. 194783-92-1) is a compound of significant industrial and scientific relevance. Its unique properties and versatile applications make it a subject of ongoing research and commercial interest. As the chemical industry evolves, this compound is likely to play a pivotal role in the development of next-generation surfactants, pharmaceuticals, and material science innovations.